Cas no 1114649-59-0 (2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide)

2-[(6-Fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide is a fluorinated quinoline derivative exhibiting potential as a bioactive compound due to its structurally optimized pharmacophore. The incorporation of a fluoro substituent at the 6-position enhances metabolic stability and binding affinity, while the 2-phenylquinoline core contributes to π-stacking interactions in biological targets. The methoxyphenyl acetamide moiety further modulates solubility and pharmacokinetic properties. This compound is of interest in medicinal chemistry for its balanced lipophilicity and electronic effects, making it a candidate for further investigation in drug discovery, particularly in targeting enzyme or receptor-based pathways. Its synthetic versatility allows for derivatization to explore structure-activity relationships.
2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide structure
1114649-59-0 structure
Product Name:2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide
CAS No:1114649-59-0
MF:C24H19FN2O3
MW:402.417669534683
CID:5342903
Update Time:2025-05-20

2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide
    • 2-((6-fluoro-2-phenylquinolin-4-yl)oxy)-N-(3-methoxyphenyl)acetamide
    • 2-(6-fluoro-2-phenylquinolin-4-yl)oxy-N-(3-methoxyphenyl)acetamide
    • Inchi: 1S/C24H19FN2O3/c1-29-19-9-5-8-18(13-19)26-24(28)15-30-23-14-22(16-6-3-2-4-7-16)27-21-11-10-17(25)12-20(21)23/h2-14H,15H2,1H3,(H,26,28)
    • InChI Key: SLZYXYJPWUMIIQ-UHFFFAOYSA-N
    • SMILES: FC1C=CC2C(C=1)=C(C=C(C1C=CC=CC=1)N=2)OCC(NC1C=CC=C(C=1)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 557
  • XLogP3: 4.8
  • Topological Polar Surface Area: 60.4

2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-8580-2μmol
2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide
1114649-59-0
2μmol
$57.0 2023-09-10
Life Chemicals
F3411-8580-5μmol
2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide
1114649-59-0
5μmol
$63.0 2023-09-10
Life Chemicals
F3411-8580-10μmol
2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide
1114649-59-0
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-8580-20μmol
2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide
1114649-59-0
20μmol
$79.0 2023-09-10
Life Chemicals
F3411-8580-1mg
2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide
1114649-59-0
1mg
$54.0 2023-09-10
Life Chemicals
F3411-8580-2mg
2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide
1114649-59-0
2mg
$59.0 2023-09-10
Life Chemicals
F3411-8580-3mg
2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide
1114649-59-0
3mg
$63.0 2023-09-10
Life Chemicals
F3411-8580-4mg
2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide
1114649-59-0
4mg
$66.0 2023-09-10
Life Chemicals
F3411-8580-5mg
2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide
1114649-59-0
5mg
$69.0 2023-09-10
Life Chemicals
F3411-8580-10mg
2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide
1114649-59-0
10mg
$79.0 2023-09-10

Additional information on 2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide

Introduction to 2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide (CAS No. 1114649-59-0)

2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide, identified by its CAS number 1114649-59-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its quinoline core structure, which is well-documented for its broad spectrum of biological activities. The presence of a fluoro substituent and methoxy functional groups further enhances its pharmacological potential, making it a subject of intense research interest.

The quinoline scaffold, a heterocyclic aromatic compound, has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. The introduction of fluorine atoms into the quinoline ring system often modulates the electronic properties and metabolic stability of the molecule, leading to improved bioavailability and efficacy. In the case of CAS No. 1114649-59-0, the fluoro group is located at the 6-position of the quinoline ring, which is a strategic position for influencing the molecule's interactions with biological targets.

The N-(3-methoxyphenyl)acetamide moiety appended to the fluoroquinoline derivative introduces additional pharmacophoric features that contribute to the compound's overall activity profile. Acetamide groups are commonly found in bioactive molecules due to their ability to enhance solubility and binding affinity. The methoxy group on the phenyl ring further fine-tunes the electronic and steric properties of the molecule, potentially influencing its interactions with enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that CAS No. 1114649-59-0 may interact with various biological targets, including kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases. The fluoroquinoline core is particularly adept at binding to these targets due to its ability to adopt multiple conformations that complement the active sites of enzymes.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of novel therapeutic agents. The structural features of CAS No. 1114649-59-0 make it a versatile building block for drug discovery campaigns targeting neurological disorders, infectious diseases, and metabolic syndromes. Researchers have leveraged this compound in several high-throughput screening (HTS) campaigns to identify lead compounds with improved pharmacokinetic profiles.

The synthesis of 2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into complex molecular frameworks often presents synthetic challenges due to their reactivity and sensitivity to environmental conditions. However, recent methodologies have demonstrated effective strategies for incorporating fluorine atoms into target molecules while maintaining structural integrity.

In vitro studies have begun to elucidate the mechanism of action for this compound, revealing its potential as an inhibitor of specific enzymatic pathways. For instance, preliminary data suggest that it may disrupt signaling cascades involved in cell proliferation and survival. These findings are particularly relevant given the increasing recognition of aberrant signaling pathways as key drivers of disease pathology.

The impact of fluorine substitution on pharmacological activity has been well-documented in various therapeutic areas. Fluorinated quinolines exhibit enhanced metabolic stability, reduced susceptibility to degradation by cytochrome P450 enzymes, and improved binding affinity at biological targets. These attributes make CAS No. 1114649-59-0 an attractive candidate for further development as a drug candidate or as a tool compound in biochemical research.

As our understanding of molecular interactions continues to evolve, compounds like 2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-methoxyphenyl)acetamide will play an increasingly important role in drug discovery and development. The integration of structural biology, computational modeling, and synthetic chemistry has created a fertile ground for exploring novel therapeutic strategies targeting complex diseases.

The future directions for research on this compound include exploring its potential in preclinical models and evaluating its safety profile in animal studies. Additionally, investigating its interactions with protein targets at an atomic level will provide valuable insights into its mechanism of action and guide rational drug design efforts.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.